Cas no 2580185-80-2 (5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid)

• Product Name: 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid
• CAS No: 2580185-80-2
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 5861129
• PubChem ID: 165888457
• Update Time: 2025-05-20

5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-bromo-6-methylpyridine-2-carboxylic acid
• EN300-7432061
• 2580185-80-2
• 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid

• Inchi： 1S/C7H7BrN2O2/c1-3-6(9)4(8)2-5(10-3)7(11)12/h2H,9H2,1H3,(H,11,12)
• InChI Key： HZXUZMIJKFXSGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C)C=1N

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid

Introduction to 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid (CAS No. 2580185-80-2)

5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. Its molecular structure, featuring a pyridine core with functional groups such as an amino group, a bromo substituent, and a carboxylic acid moiety, makes it a versatile building block for the development of novel compounds. The compound is identified by its unique Chemical Abstracts Service (CAS) number, 2580185-80-2, which distinguishes it in the chemical registry and ensures accurate identification in research and industrial applications.

The synthesis and application of 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid have garnered attention due to its role in constructing complex molecular frameworks. In recent years, advancements in medicinal chemistry have highlighted its utility in the design of small-molecule inhibitors targeting various biological pathways. The presence of both electron-donating and electron-withdrawing groups on the pyridine ring enhances its reactivity, making it a valuable precursor for further functionalization.

One of the most compelling aspects of 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid is its incorporation into drug discovery programs. Researchers have leveraged its structural features to develop molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo substituent, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups and enhancing the complexity of the resulting molecules.

The carboxylic acid group in 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid provides another avenue for chemical modification. It can be esterified, amidated, or used in condensation reactions to form peptidomimetics or other bioactive scaffolds. This versatility has made it a preferred choice for medicinal chemists seeking to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have also demonstrated the compound's relevance in agrochemical research. Pyridine-based compounds are well-documented for their roles as herbicides, fungicides, and insecticides. By incorporating 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid into synthetic pathways, scientists have developed novel agrochemicals that offer improved efficacy and environmental safety. The ability to fine-tune the structure through selective modifications allows for the creation of compounds that target specific pests while minimizing harm to non-target organisms.

The industrial production of 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced synthetic techniques to achieve high yields while minimizing by-products. These efforts are crucial for maintaining the compound's reliability in downstream applications, where even minor impurities can affect the performance of final products.

In conclusion, 5-Amino-4-bromo-6-methylpyridine-2-carboxylic acid (CAS No. 2580185-80-2) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, the importance of this compound is likely to grow further.